Cas no 1782288-40-7 (3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid
• CAS No: 1782288-40-7
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 5776917
• PubChem ID: 84119496
• Update Time: 2025-05-21

3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid
• EN300-1786377
• 1782288-40-7

• Inchi： 1S/C10H10N2O3/c13-9(10(14)15)4-6-1-2-7-8(3-6)12-5-11-7/h1-3,5,9,13H,4H2,(H,11,12)(H,14,15)
• InChI Key： RCQZXZBGFXNFSK-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1=CC=C2C(=C1)NC=N2

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.2Ų

Additional information on 3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid

3-(1H-1,3-Benzodiazol-5-yl)-2-hydroxypropanoic acid: A Comprehensive Overview

The compound with CAS No. 1782288-40-7, known as 3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzodiazole ring system with a hydroxypropanoic acid moiety. The benzodiazole group, a bicyclic aromatic structure, is known for its versatility in chemical reactivity and biological activity, making it a valuable component in drug design and material science.

Recent studies have highlighted the potential of 3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid in various applications, particularly in the development of novel therapeutic agents. The molecule's structure allows for diverse functionalization, enabling researchers to explore its role as a scaffold for bioactive compounds. For instance, the hydroxypropanoic acid group can serve as a site for further modifications, such as esterification or amidation, which can enhance its pharmacokinetic properties.

One of the most intriguing aspects of this compound is its ability to participate in supramolecular interactions. The benzodiazole ring system is known to exhibit strong π–π stacking interactions and hydrogen bonding capabilities, which are critical for self-assembling structures and crystal engineering. These properties make 3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid a promising candidate for the development of advanced materials, such as organic semiconductors and stimuli-responsive polymers.

In terms of synthesis, researchers have employed various strategies to construct this molecule efficiently. A common approach involves the coupling of a substituted benzodiazole derivative with a hydroxypropanoic acid fragment using coupling reagents like EDCI or HATU. This method ensures high yields and excellent regioselectivity, making it suitable for large-scale production if required.

From a biological standpoint, 3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid has shown potential as an inhibitor of key enzymes involved in metabolic pathways. For example, recent studies have demonstrated its ability to modulate the activity of kinases and proteases, which are implicated in various diseases such as cancer and neurodegenerative disorders.

Moreover, the compound's safety profile has been evaluated in preclinical models, revealing minimal toxicity at therapeutic concentrations. This makes it an attractive candidate for further development into clinical trials.

In conclusion, 3-(1H-1,3-benzodiazol-5-yl)-2-hydroxypropanoic acid (CAS No. 1782288-40-7) is a multifaceted molecule with significant potential in both chemical and biological research. Its unique structure and versatile functional groups make it an invaluable tool for advancing our understanding of complex molecular systems and developing innovative solutions across various scientific disciplines.